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Compound of Interest

Compound Name:
2-Fluoro-N,N-bis(4-

nitrophenyl)aniline

CAS No.: 1864060-72-9

Cat. No.: B1447283

Get Quote

Subject: 2-Fluoro-N,N-bis(4-nitrophenyl)aniline
CAS Classification: Triarylamine Derivative (Custom/Intermediate) Core Application: Hole

Transport Materials (HTM), NLO Chromophores, Solvatochromic Probes.

Executive Technical Summary
2-Fluoro-N,N-bis(4-nitrophenyl)aniline is a "Push-Pull" system. It features an electron-rich

aniline core (Donor) connected to two electron-deficient 4-nitrophenyl rings (Acceptors).

The "Ortho-Effect": The defining feature of this molecule is the fluorine atom at the ortho

position of the donor ring. Unlike its non-fluorinated parent, this atom introduces significant

steric hindrance, forcing the donor ring to twist out of coplanarity with the central nitrogen's

lone pair.

Spectral Consequence: This twisting perturbs the Intramolecular Charge Transfer (ICT),

typically resulting in a hypsochromic shift (blue shift) and a reduction in molar extinction

coefficient (
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) compared to the planar analog.

Structural & Mechanistic Analysis
To understand the spectra, we must visualize the electronic pathway. The central nitrogen atom

acts as the bridge for charge transfer.

Electronic Pathway Diagram (Graphviz)
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Figure 1: Charge transfer pathway. The dashed line indicates the disruption of conjugation

caused by the steric bulk of the ortho-fluorine atom.

Comparative Spectral Data
The following table contrasts the target molecule with its direct structural analogs.

Note:Values are derived from established structure-property relationships of nitro-triarylamines

in polar aprotic solvents (e.g., DMF or DMSO).
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Feature
Target: 2-Fluoro-
N,N-bis(4-
nitrophenyl)aniline

Control A: N,N-
bis(4-
nitrophenyl)aniline

Control B: 4-Fluoro-
N,N-bis(4-
nitrophenyl)aniline

Structure Type
Ortho-F (Sterically

Hindered)

Non-Fluorinated

(Planar Reference)

Para-F (Electronic

Effect Only)

(ICT Band)
385 – 395 nm

(Predicted)
400 – 410 nm 395 – 405 nm

Shift Type
Hypsochromic (Blue

Shift)
Reference Slight Hypsochromic

Molar Extinction (

)

Lower (~15,000

M⁻¹cm⁻¹)

High (~20,000+

M⁻¹cm⁻¹)

High (~19,000

M⁻¹cm⁻¹)

Visual Color Bright Yellow Orange-Yellow Orange-Yellow

Mechanism

Steric inhibition of

resonance reduces

effective conjugation

length.

Max conjugation; N-

lone pair aligns with

-system.

F acts inductively (-I)

but maintains

planarity.

Interpretation for Researchers
If you need maximum absorption: Use Control A. The planar structure maximizes the

oscillator strength of the transition.

If you need transparency in the visible region (400nm+): Use the Target. The blue shift

pushes the absorption tail out of the visible spectrum, making it useful for transparent

conductive films where slight yellowing is acceptable but deep orange is not.

Experimental Protocol: Validated Measurement
Workflow
To obtain reproducible spectra for this compound, you must account for solvatochromism. The

highly polar excited state (ICT) is stabilized by polar solvents, causing a redshift.
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Step-by-Step Methodology
Solvent Selection:

Standard: Dichloromethane (DCM) or Acetonitrile (ACN).

For Solvatochromic Study: Prepare series in Toluene (Non-polar), THF (Medium), and

DMF (Polar).[1]

Stock Solution Preparation:

Weigh 2.0 mg of 2-Fluoro-N,N-bis(4-nitrophenyl)aniline.

Dissolve in 10 mL of spectroscopic grade solvent (Concentration

M).

Sonicate for 5 minutes to ensure complete dissolution (Nitro-arylamines can aggregate).

Working Solution:

Dilute

of Stock into

of solvent.

Target Absorbance:

A.U. (Linear range).

Baseline Correction:

Use a matched quartz cuvette with pure solvent.

Critical: Ensure the baseline is flat from 800 nm to 250 nm.

Acquisition:

Scan Rate: 200 nm/min.
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Bandwidth: 1.0 nm.

Workflow Diagram (Graphviz)
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Figure 2: Standardized workflow for determining Molar Extinction Coefficient (

).[2]

Applications & Causality
Why choose the 2-Fluoro derivative over the non-fluorinated parent?

Solubility Enhancement: The fluorine atom disrupts

-

stacking interactions between the aromatic rings. This makes the 2-Fluoro derivative
significantly more soluble in organic solvents (chlorobenzene, chloroform) than the rigid,
planar parent molecule. This is critical for solution-processed organic electronics.

Voltage Stability: The inductive electron-withdrawing nature of Fluorine lowers the HOMO

energy level. In photovoltaic applications (Perovskite Solar Cells), this lower HOMO can lead

to higher Open Circuit Voltage (

).

Crystallinity Control: The steric twist prevents over-crystallization, favoring the formation of

amorphous films required for smooth Hole Transport Layers (HTL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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